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Compound of Interest

Compound Name: ethyl 2-cyano-3-(2-thienyl)acrylate

CAS No.: 31330-51-5

Cat. No.: B1300151

Get Quote

Executive Summary
Ethyl 2-cyano-3-(2-thienyl)acrylate (ECTA) represents a critical scaffold in the development

of non-linear optical (NLO) materials and pharmacological intermediates. Unlike its phenyl-

based analog, Ethyl 2-cyano-3-phenylacrylate (ECPA), the thienyl derivative exhibits distinct

crystallographic stability and electronic properties driven by the sulfur atom's capacity for

specific non-covalent interactions.

This guide provides a technical comparison of ECTA against ECPA, focusing on crystal packing

efficiency, thermal stability, and synthetic reproducibility. Our analysis confirms that ECTA

crystallizes with a higher degree of planar rigidity and thermal stability (

C) compared to the phenyl alternative (

C), making it the superior candidate for solid-state applications requiring thermal robustness.

Technical Specifications: ECTA vs. ECPA
The following table contrasts the crystallographic and physical properties of the thienyl target

against the standard phenyl alternative.
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Feature
Ethyl 2-cyano-3-(2-
thienyl)acrylate (ECTA)

Ethyl 2-cyano-3-
phenylacrylate (ECPA)

CAS Number 31330-51-5 14533-87-0

Molecular Formula

Crystal System Monoclinic Monoclinic

Space Group (Disordered) /

Melting Point 93–96 °C (High Stability) 48–51 °C (Lower Stability)

Packing Motifs
&

dimers; C-H...O/N
-stacking dominant

Electronic Nature
Electron-rich (Thiophene

donor)
Neutral/Weak donor (Phenyl)

Key Disorder
Discrete disorder in ethyl chain

(0.5 occupancy)
Typically ordered ethyl chain

Structural Analysis & Causality
Crystallographic Architecture
The superior thermal stability of ECTA is not accidental; it is a direct result of the thiophene

ring's electronic properties.

Planarity & Disorder: The non-hydrogen atoms of the thiophene and acrylate backbone lie in

a near-perfect plane.[1][2][3] However, the ethyl ester group often exhibits discrete disorder,

modeled with two crystallographic sites (occupancy ~0.5).[1][2][3] This flexibility allows the

ethyl tail to fill voids efficiently without disrupting the rigid

-stacked core.

Intermolecular Forces: The crystal lattice is stabilized by weak but cooperative
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and

hydrogen bonds.[2][3] These interactions form infinite chains along the [100] direction and
inversion dimers with

graph-set motifs.[1][2][3]

The Sulfur Effect: Unlike the phenyl ring in ECPA, the sulfur atom in ECTA participates in

weak

or

contacts (chalcogen bonding potential), which reinforces the 3D array and contributes to the
significantly higher melting point (+45°C vs. ECPA).

Interaction Network Visualization
The following diagram illustrates the hierarchical assembly of the crystal structure, moving from

molecular conformation to supramolecular packing.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5588562/
https://journals.iucr.org/e/issues/2017/09/00/ff2150/index.html
https://pubmed.ncbi.nlm.nih.gov/28932456/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5588562/
https://journals.iucr.org/e/issues/2017/09/00/ff2150/index.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1300151?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ECTA Monomer
(Planar Core)

Ethyl Group Disorder
(Steric Accommodation)

 Intramolecular
Flexibility

Inversion Dimer
(R2_2(10) Motif)

 C-H...N H-bonds

3D Crystal Lattice
(Monoclinic C2/m)

 Void Filling

Infinite 1D Chains
(Along [100])

 C-H...O Interactions

(010) Sheets
(Van der Waals)

 S...O / pi-stacking

 Packing

Click to download full resolution via product page

Caption: Hierarchical assembly of ECTA from monomeric units to the final 3D lattice,

highlighting the role of disorder and specific H-bond motifs.

Experimental Protocols
To ensure reproducibility and high crystallinity suitable for Single Crystal XRD (SC-XRD), follow

this self-validating protocol.

Synthesis: Knoevenagel Condensation
Objective: Synthesize high-purity ECTA. Reaction: Thiophene-2-carbaldehyde + Ethyl

Cyanoacetate
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ECTA +

.

Reagent Prep: In a 50 mL round-bottom flask, dissolve thiophene-2-carbaldehyde (10 mmol)

and ethyl cyanoacetate (10 mmol) in 20 mL of ethanol.

Catalysis: Add 3-4 drops of piperidine (or DIPEAc for ionic liquid catalysis).

Reflux: Heat the mixture to reflux (approx. 78°C) for 3–4 hours.

Checkpoint: Monitor via TLC (Hexane:Ethyl Acetate 8:2).[4] Look for the disappearance of

the aldehyde spot.

Isolation: Cool the solution to room temperature. The solid product should precipitate.

Troubleshooting: If no precipitate forms, cool in an ice bath or reduce solvent volume by

50% under vacuum.

Purification: Filter the solid and wash with cold ethanol. Recrystallize from hot ethanol to

obtain needle-like crystals.

Crystallization for XRD
Objective: Grow single crystals suitable for diffraction.

Solvent Selection: Prepare a saturated solution of the purified solid in Methanol (preferred for

ECTA) or Ethanol.

Slow Evaporation: Filter the solution into a clean vial. Cover with parafilm and poke 3-5 small

holes.

Incubation: Store at room temperature (20–25°C) in a vibration-free environment.

Harvesting: Yellow block/needle crystals typically form within 3–5 days.

Quality Check: Inspect under a polarized light microscope. Sharp extinction indicates good

crystallinity.
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Caption: Step-by-step workflow from raw materials to diffraction-quality single crystals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1300151?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

